Cas no 2680536-06-3 (N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide)

• Product Name: N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide
• CAS No: 2680536-06-3
• MF: C₁₈H₁₇ClN₄OS
• MW: 372.871781110764
• CID: 6443486
• PubChem ID: 165942749
• Update Time: 2025-08-03

N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide
• N-[(4-{2-[(6-chloropyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)methyl]-N-methylacetamide
• EN300-28333118
• 2680536-06-3

• Inchi： 1S/C18H17ClN4OS/c1-12(24)23(2)10-13-3-5-14(6-4-13)16-11-25-18(22-16)21-15-7-8-17(19)20-9-15/h3-9,11H,10H2,1-2H3,(H,21,22)
• InChI Key： BUJHLDFAPLRZAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)NC1=NC(=CS1)C1C=CC(=CC=1)CN(C(C)=O)C

Computed Properties

• Exact Mass: 372.0811600g/mol
• Monoisotopic Mass: 372.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.4Ų

Additional information on N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide

Comprehensive Overview of N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide (CAS No. 2680536-06-3)

N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide (CAS No. 2680536-06-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiazole and pyridine moieties, exhibits promising properties for various applications. Its molecular structure, which includes a chloropyridinyl group linked to a thiazolylphenyl backbone, makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 2680536-06-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers and industry professionals often search for "N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide uses" or "CAS 2680536-06-3 applications" to understand its potential in drug discovery and crop protection. The integration of thiazole and pyridine rings in its structure is particularly noteworthy, as these heterocycles are known for their bioactivity and versatility in chemical synthesis.

In recent years, the demand for N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide has surged due to its potential role in addressing global challenges such as pest resistance and infectious diseases. Searches like "thiazole-pyridine hybrid compounds" and "chloropyridinyl thiazole derivatives" reflect the growing interest in this chemical class. The compound's mechanism of action, which may involve interactions with specific biological targets, is a hot topic in academic and industrial research circles.

From a synthetic perspective, CAS 2680536-06-3 is a testament to the advancements in modern organic chemistry. Its preparation typically involves multi-step reactions, including the formation of the thiazole ring and subsequent functionalization with the chloropyridinyl group. Researchers often inquire about "synthesis of N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide" to explore scalable and efficient production methods. The compound's purity and stability are critical factors for its successful application in various fields.

The potential applications of N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide span across multiple industries. In agriculture, it may serve as a precursor for developing next-generation pesticides with improved efficacy and environmental safety. Searches such as "agrochemical uses of thiazole-pyridine compounds" highlight this trend. In pharmaceuticals, the compound's structural features align with the design principles of kinase inhibitors and antimicrobial agents, making it a candidate for further investigation in drug development programs.

Market trends indicate a rising interest in CAS 2680536-06-3 and related compounds, driven by the need for innovative solutions in crop protection and healthcare. Keywords like "market demand for chloropyridinyl thiazole derivatives" and "future prospects of N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide" are frequently searched by analysts and stakeholders. The compound's compatibility with green chemistry principles also positions it favorably in the context of sustainable industrial practices.

In conclusion, N-(4-{2-(6-chloropyridin-3-yl)amino-1,3-thiazol-4-yl}phenyl)methyl-N-methylacetamide (CAS No. 2680536-06-3) represents a fascinating area of research with broad implications for science and industry. Its unique structural attributes, combined with its potential applications, make it a compound worth watching in the coming years. As research progresses, we can expect to uncover more about its capabilities and contributions to solving some of the world's most pressing challenges.